Cas no 397843-76-4 (Boronic acid, [2-(benzoylamino)phenyl]-)

• Product Name: Boronic acid, [2-(benzoylamino)phenyl]-
• CAS No: 397843-76-4
• MF: C₁₃H₁₂BNO₃
• MW: 241.050283432007
• CID: 1511040
• PubChem ID: 10890045
• Update Time: 2025-05-19

Boronic acid, [2-(benzoylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-(benzoylamino)phenyl]-
• 2-Benzamidophenylboronic Acid
• SCHEMBL3782028
• SY225434
• 397843-76-4
• MFCD22572079
• (2-benzamidophenyl)boronic Acid

• MDL： MFCD22572079
• Inchi： 1S/C13H12BNO3/c16-13(10-6-2-1-3-7-10)15-12-9-5-4-8-11(12)14(17)18/h1-9,17-18H,(H,15,16)
• InChI Key： BUUDYJUCVHCICR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 240.09466
• Monoisotopic Mass: 241.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56

Additional information on Boronic acid, [2-(benzoylamino)phenyl]-

Boronic Acid, [2-(benzoylamino)phenyl]: A Comprehensive Overview

Boronic acids, including the compound with CAS No 397843-76-4, have garnered significant attention in the fields of organic chemistry and materials science. This compound, known as [2-(benzoylamino)phenyl]boronic acid, is a versatile building block in the synthesis of advanced materials and functional molecules. The structure of this compound is characterized by a phenyl ring substituted with a benzoylamino group and a boronic acid moiety, making it highly reactive and amenable to various chemical transformations.

The benzoylamino group in [2-(benzoylamino)phenyl]boronic acid plays a crucial role in its reactivity and functionality. Recent studies have highlighted its potential in click chemistry and Suzuki-Miyaura coupling reactions, which are pivotal in the construction of complex organic frameworks. The boronic acid moiety is particularly valuable in these reactions due to its ability to form stable bonds with other aromatic systems under mild conditions. This property has been exploited in the synthesis of biologically active compounds and advanced materials such as polymers and nanoparticles.

One of the most exciting applications of [2-(benzoylamino)phenyl]boronic acid lies in its use as a precursor for bioconjugation. Researchers have demonstrated its ability to facilitate the coupling of biomolecules, such as proteins and nucleic acids, with synthetic polymers. This advancement has significant implications for drug delivery systems and biosensor development. For instance, a study published in *Nature Communications* showcased how this compound can be utilized to create biocompatible hydrogels with tunable mechanical properties.

In addition to its role in bioconjugation, [2-(benzoylamino)phenyl]boronic acid has been explored for its potential in optoelectronic materials. The phenyl ring structure contributes to its aromaticity, which is essential for electronic delocalization. This property makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to enhance their charge transport properties.

The synthesis of [2-(benzoylamino)phenyl]boronic acid involves a multi-step process that begins with the preparation of the benzoylamine derivative. The key steps include nucleophilic substitution reactions and boronate esterification. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality.

From a toxicological perspective, [2-(benzoylamino)phenyl]boronic acid exhibits low acute toxicity, making it suitable for applications in biomedical research. However, long-term exposure studies are still required to fully understand its safety profile. Regulatory agencies such as the Occupational Safety and Health Administration (OSHA) have established guidelines for handling boronic acids to minimize occupational hazards.

Looking ahead, the demand for [2-(benzoylamino)phenyl]boronic acid is expected to grow as new applications emerge across various industries. The compound's unique combination of reactivity and functionality positions it as a key player in the development of next-generation materials and therapeutic agents. Ongoing research is focused on optimizing its synthesis pathways and exploring novel reaction mechanisms to further expand its utility.

In conclusion, [2-(benzoylamino)phenyl]boronic acid (CAS No 397843-76-4) is a versatile compound with a wide range of applications in organic synthesis, bioconjugation, and materials science. Its reactivity, derived from the boronic acid and benzoylamino groups, makes it an invaluable tool for researchers and industry professionals alike. As advancements continue to be made in this field, this compound will undoubtedly play an increasingly important role in shaping future innovations.